![molecular formula C16H23F2N5O B2648291 N-(1-Cyanocyclohexyl)-2-[[1-(difluoromethyl)imidazol-2-yl]methyl-methylamino]propanamide CAS No. 1436008-57-9](/img/structure/B2648291.png)
N-(1-Cyanocyclohexyl)-2-[[1-(difluoromethyl)imidazol-2-yl]methyl-methylamino]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-Cyanocyclohexyl)-2-[[1-(difluoromethyl)imidazol-2-yl]methyl-methylamino]propanamide is a useful research compound. Its molecular formula is C16H23F2N5O and its molecular weight is 339.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
N-(1-Cyanocyclohexyl)-2-[[1-(difluoromethyl)imidazol-2-yl]methyl-methylamino]propanamide and its derivatives are primarily used in chemical synthesis and reactivity studies. These compounds serve as versatile building blocks in the synthesis of various bicyclic and heterocyclic compounds. For example, N-Cyanolactam 2-imines, structurally similar to the compound , are utilized in synthesizing partially saturated bicyclic compounds such as imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives (Pätzel, Bohrisch, & Liebscher, 1991).
Applications in Medicinal Chemistry
While the specific compound is not directly linked to medicinal applications, related chemical structures and derivatives play a crucial role in medicinal chemistry. Imidazo[1,2-a]pyrimidine derivatives, for instance, were identified as antagonists of the androgen receptor, indicating their potential in cancer treatment, although the rapid metabolism by aldehyde oxidase posed challenges (Linton et al., 2011). Moreover, the synthesis and reactivity of N-Allenyl cyanamides, similar in functional groups to the compound in focus, provide access to a novel class of cyanamide products, showcasing the compound's utility in exploring new chemical space (Ayres et al., 2018).
Potential in Materials Science
Compounds with similar functional groups have been investigated for their potential in materials science. For example, the synthesis of N-cyanoalkyl-functionalized imidazolium nitrate and dicyanamide ionic liquids highlights their potential applications in thermal properties and energetic materials (Drab et al., 2011). These studies suggest that the compound might also have applications in developing new materials with unique properties.
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-[[1-(difluoromethyl)imidazol-2-yl]methyl-methylamino]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23F2N5O/c1-12(14(24)21-16(11-19)6-4-3-5-7-16)22(2)10-13-20-8-9-23(13)15(17)18/h8-9,12,15H,3-7,10H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYNHEVNLOACJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1(CCCCC1)C#N)N(C)CC2=NC=CN2C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.